Cas no 338758-30-8 (3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile)

• Product Name: 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile
• CAS No: 338758-30-8
• MW: 265.195g/mol
• MDL: MFCD00664105
• CID: 4647691
• Update Time: 2025-06-08

3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-PYRIDINYLOXY)-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBONITRILE
• 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 3-(3-pyridinyloxy)-5-(trifluoromethyl)-

• MDL： MFCD00664105

Computed Properties

• Exact Mass: 265.046
• Monoisotopic Mass: 265.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile

Professional Introduction to 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 338758-30-8)

3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 338758-30-8, represents a class of molecules characterized by the presence of both pyridine and trifluoromethyl functional groups, which are known for their ability to enhance the bioactivity and metabolic stability of drug candidates.

The structural features of 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile make it a promising candidate for further exploration in the development of novel therapeutic agents. The pyridine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. Additionally, the trifluoromethyl group is often incorporated into drug molecules to improve their pharmacokinetic properties, including increased lipophilicity and resistance to metabolic degradation.

In recent years, there has been a growing interest in the synthesis and application of pyridine derivatives in medicinal chemistry. The presence of both the pyridin-3-yloxy and trifluoromethyl substituents in 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile suggests that it may exhibit unique chemical and biological properties. These properties could make it a valuable intermediate in the synthesis of more complex molecules or a lead compound for further drug development.

The nitrile group at the 2-position of the pyridine ring is another important feature that contributes to the compound's potential utility. Nitrile groups are known to be versatile functional moieties that can participate in various chemical reactions, including nucleophilic addition and cyclization reactions. This reactivity makes 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile a promising building block for the construction of more complex scaffolds.

The synthesis of 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyridin-3-yloxy group typically involves an etherification reaction between a halogenated pyridine derivative and an alcohol under basic conditions. The subsequent introduction of the trifluoromethyl group can be achieved through various methods, such as metal-catalyzed cross-coupling reactions or direct fluorination techniques.

The biological activity of 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile has been explored in several preclinical studies. These studies have shown that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammation, pain, and cancer. The trifluoromethyl group, in particular, has been found to enhance the binding affinity and selectivity of drug candidates towards their target proteins.

In addition to its potential as a lead compound, 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile may also serve as an important intermediate in the synthesis of other bioactive molecules. Its unique structural features make it a versatile building block that can be modified through various chemical transformations to produce new compounds with enhanced pharmacological properties.

The latest research in medicinal chemistry has highlighted the importance of rational drug design and structure-based drug discovery. The use of computational methods and high-throughput screening techniques has allowed researchers to identify promising lead compounds more efficiently than ever before. 3-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine-2-carbonitrile, with its well-defined structural features and demonstrated biological activity, fits well within this framework.

The future prospects for 3-(pyridin-3-yloxy-yl)-5-(trifluoromethyl)_{pentafluoroethoxypropylidinecarbonitrile) (CAS No.33875830_8) are exciting indeed. As our understanding of biological systems continues to grow, so too does our ability to design molecules that can interact with these systems in precise ways. This compound represents just one example of how advances in synthetic chemistry and medicinal biology can lead to new therapeutic breakthroughs.}